Cas no 380431-13-0 (5-(4-Phenoxyphenyl)amino-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-(4-Phenoxyphenyl)amino-1,3,4-thiadiazole-2-thiol
• CAS No: 380431-13-0
• MF: C₁₄H₁₁N₃OS₂
• MW: 301.38663983345
• MDL: MFCD03150680
• CID: 3105179
• PubChem ID: 2342026
• Update Time: 2025-07-23

5-(4-Phenoxyphenyl)amino-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-Phenoxy-phenylamino)-[1,3,4]thiadiazole-2-thiol
• AKOS000115787
• 5-(4-phenoxyanilino)-3H-1,3,4-thiadiazole-2-thione
• G34782
• MFCD03150680
• Oprea1_567450
• EN300-03122
• CS-0219123
• 5-[(4-phenoxyphenyl)amino]-1,3,4-thiadiazole-2-thiol
• 380431-13-0
• 5-(4-Phenoxyphenyl)amino-1,3,4-thiadiazole-2-thiol

• MDL： MFCD03150680
• Inchi： 1S/C14H11N3OS2/c19-14-17-16-13(20-14)15-10-6-8-12(9-7-10)18-11-4-2-1-3-5-11/h1-9H,(H,15,16)(H,17,19)
• InChI Key： XJOJTXVYSRMVJY-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NC1C=CC(=CC=1)OC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 301.03435433Da
• Monoisotopic Mass: 301.03435433Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 103Ų

Additional information on 5-(4-Phenoxyphenyl)amino-1,3,4-thiadiazole-2-thiol

Introduction to 5-(4-Phenoxyphenyl)amino-1,3,4-thiadiazole-2-thiol (CAS No. 380431-13-0)

5-(4-Phenoxyphenyl)amino-1,3,4-thiadiazole-2-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 380431-13-0, belongs to the thiadiazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its amine and thiol functional groups, make it a promising candidate for further exploration in drug discovery and development.

The thiadiazole core is a key pharmacophore in many bioactive molecules, exhibiting a broad spectrum of pharmacological effects including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a phenoxyphenyl group in the molecular structure of 5-(4-Phenoxyphenyl)amino-1,3,4-thiadiazole-2-thiol introduces additional complexity and may contribute to enhanced binding affinity to biological targets. This feature has been increasingly explored in recent years, as researchers seek to develop more selective and potent therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between thiadiazole derivatives and biological receptors. Studies have shown that the thiol (-SH) group in this compound can form critical hydrogen bonds with protein targets, influencing both the efficacy and selectivity of potential drug candidates. Furthermore, the phenoxyphenyl moiety may contribute to hydrophobic interactions, further stabilizing the binding of the molecule to its intended target.

In the context of modern drug discovery, 5-(4-Phenoxyphenyl)amino-1,3,4-thiadiazole-2-thiol represents an interesting scaffold for designing novel therapeutic agents. The combination of the thiadiazole core with the phenoxyphenyl and amine functional groups provides a rich chemical space for structural modifications aimed at optimizing pharmacokinetic properties and minimizing side effects. Current research is focused on exploring derivatives of this compound to enhance their bioavailability and target specificity.

One particularly intriguing aspect of this molecule is its potential application in oncology research. Thiadiazole derivatives have been implicated in inhibiting kinases and other enzymes involved in cancer cell proliferation. The unique structural arrangement of 5-(4-Phenoxyphenyl)amino-1,3,4-thiadiazole-2-thiol may enable it to interact with these targets in a manner that disrupts tumor growth while sparing healthy cells. Preliminary studies suggest that modifications to the phenoxyphenyl group could enhance its ability to inhibit key oncogenic pathways.

Another area of interest is the antimicrobial potential of this compound. Given the rise of antibiotic-resistant pathogens, there is an urgent need for novel antimicrobial agents with unique mechanisms of action. The thiol group in 5-(4-Phenoxyphenyl)amino-1,3,4-thiadiazole-2-thiol has been shown to exhibit bactericidal activity by disrupting bacterial cell membranes. This property makes it a promising candidate for developing new antibiotics or antifungal agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic ring systems present in the molecule. These synthetic strategies not only improve efficiency but also allow for greater flexibility in modifying the structure for pharmacological optimization.

In conclusion, 5-(4-Phenoxyphenyl)amino-1,3,4-thiadiazole-2-thiol (CAS No. 380431-13-0) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases, including cancer and infectious disorders. As research continues to uncover new applications for thiadiazole derivatives, compounds like this one are likely to play an increasingly important role in shaping the future of medicine.